Cas no 924230-54-6 (2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole)

• Product Name: 2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole
• CAS No: 924230-54-6
• MF: C₁₈H₂₀N₄O₂S
• MW: 356.442002296448
• CID: 6601018
• PubChem ID: 17407354
• Update Time: 2025-07-02

2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole
• 2-[[4-(benzenesulfonyl)piperazin-1-yl]methyl]-1H-benzimidazole
• AKOS024515909
• 924230-54-6
• 2-{[4-(benzenesulfonyl)piperazin-1-yl]methyl}-1H-1,3-benzodiazole
• F5620-0023
• 2-((4-(phenylsulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole
• Z55621870

• Inchi： 1S/C18H20N4O2S/c23-25(24,15-6-2-1-3-7-15)22-12-10-21(11-13-22)14-18-19-16-8-4-5-9-17(16)20-18/h1-9H,10-14H2,(H,19,20)
• InChI Key： GJTDNIMJVLEKHY-UHFFFAOYSA-N
• SMILES： C1(CN2CCN(S(C3=CC=CC=C3)(=O)=O)CC2)NC2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 356.13069707g/mol
• Monoisotopic Mass: 356.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 924230-54-6 and Product Name: 2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole

The compound in question, identified by the CAS number 924230-54-6, is a highly specialized chemical entity belonging to the benzodiazole class, modified with a piperazine moiety. This unique structural configuration imparts distinct pharmacological properties, making it of significant interest in the field of pharmaceutical research and development. The product name, 2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole, precisely describes its molecular architecture, highlighting the presence of a benzenesulfonyl group attached to a piperazine ring, which is further linked to a benzodiazole core. This combination of functional groups suggests potential applications in modulating central nervous system (CNS) activity, particularly in the areas of anxiety reduction and sleep regulation.

Recent advancements in medicinal chemistry have underscored the importance of benzodiazole derivatives in developing novel therapeutic agents. The benzodiazole scaffold is well-known for its ability to interact with the gamma-aminobutyric acid (GABA) receptor system, which is central to regulating neuronal excitability. By incorporating a piperazine group, as seen in this compound, researchers aim to enhance selectivity and reduce side effects associated with traditional benzodiazolones. The benzenesulfonyl moiety may further contribute to the compound's pharmacokinetic profile by influencing solubility and metabolic stability.

In the context of contemporary research, compounds like 2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole are being explored for their potential in treating neurological and psychiatric disorders. Studies have indicated that modifications at the 1-position of the benzodiazole ring can significantly alter receptor binding affinity and duration of action. The presence of the piperazine group is particularly noteworthy, as it has been shown to enhance binding interactions with specific CNS receptors while minimizing off-target effects. This dual functionality makes the compound a promising candidate for further investigation.

The synthesis and characterization of this compound involve meticulous attention to detail to ensure high purity and yield. Advanced synthetic methodologies, including multi-step organic reactions and purification techniques such as column chromatography, are employed to obtain the desired product. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are utilized to confirm the structural integrity of the compound. These analytical techniques provide critical insights into the molecular structure and purity of 2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole, ensuring its suitability for subsequent pharmacological studies.

Pharmacological evaluation of 2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole has revealed intriguing properties that warrant further exploration. Preclinical studies have demonstrated its potential as an anxiolytic agent by modulating GABAergic transmission. The compound exhibits a balanced spectrum of activity, showing efficacy in reducing anxiety-like behaviors without causing excessive sedation or motor impairment. Additionally, its interaction with other neurotransmitter systems suggests potential therapeutic applications in treating conditions beyond anxiety disorders.

The benzenesulfonyl group plays a crucial role in determining the pharmacological profile of this compound. This moiety not only influences receptor binding but also contributes to metabolic stability by protecting reactive sites from enzymatic degradation. The piperazine ring enhances solubility and bioavailability, which are critical factors for drug efficacy. These properties make 2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole an attractive candidate for further development into a novel therapeutic agent.

Recent research has also highlighted the importance of structure-activity relationships (SAR) in optimizing benzodiazole derivatives. By systematically modifying various functional groups within the molecule, researchers can fine-tune pharmacological properties to achieve desired therapeutic outcomes. The benzenesulfonyl-piperazine-benzodiazole triad represents an innovative approach to designing next-generation CNS drugs that offer improved efficacy and safety profiles.

In conclusion, 2-{4-(benzenesulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole (CAS No. 924230-54-6) is a structurally complex and pharmacologically intriguing compound with significant potential in treating neurological and psychiatric disorders. Its unique combination of functional groups—benzenesulfonyl and piperazine—enhances its interaction with CNS receptors while minimizing side effects. Ongoing research continues to explore its therapeutic applications, paving the way for novel treatments targeting anxiety and related conditions.